Cas no 2228372-87-8 (tert-butyl N-1-(5-chlorothiophen-2-yl)-2-oxoethylcarbamate)

• Product Name: tert-butyl N-1-(5-chlorothiophen-2-yl)-2-oxoethylcarbamate
• CAS No: 2228372-87-8
• MF: C₁₁H₁₄ClNO₃S
• MW: 275.751760959625
• CID: 6000689
• PubChem ID: 90342382
• Update Time: 2025-06-11

tert-butyl N-1-(5-chlorothiophen-2-yl)-2-oxoethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(5-chlorothiophen-2-yl)-2-oxoethylcarbamate
• 2228372-87-8
• EN300-1886411
• SCHEMBL15952959
• tert-butyl N-[1-(5-chlorothiophen-2-yl)-2-oxoethyl]carbamate

• Inchi： 1S/C11H14ClNO3S/c1-11(2,3)16-10(15)13-7(6-14)8-4-5-9(12)17-8/h4-7H,1-3H3,(H,13,15)
• InChI Key： IKTRXALPIPJGLB-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(C=O)NC(=O)OC(C)(C)C)S1

Computed Properties

• Exact Mass: 275.0382922g/mol
• Monoisotopic Mass: 275.0382922g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 83.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes

Additional information on tert-butyl N-1-(5-chlorothiophen-2-yl)-2-oxoethylcarbamate

tert-butyl N-1-(5-chlorothiophen-2-yl)-2-oxoethylcarbamate (CAS No. 2228372-87-8): An Overview

tert-butyl N-1-(5-chlorothiophen-2-yl)-2-oxoethylcarbamate (CAS No. 2228372-87-8) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of carbamates, which are widely studied for their diverse applications in pharmaceuticals, agrochemicals, and materials science.

The tert-butyl group in the compound provides enhanced stability and solubility, making it an attractive candidate for various chemical and biological applications. The 5-chlorothiophen-2-yl moiety introduces a chlorine atom and a thiophene ring, which are known to influence the compound's reactivity and biological properties. The 2-oxoethylcarbamate functional group further adds to the complexity and reactivity of the molecule, contributing to its potential as a lead compound in drug discovery.

Recent studies have highlighted the potential of tert-butyl N-1-(5-chlorothiophen-2-yl)-2-oxoethylcarbamate in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease. The researchers found that the compound effectively inhibits the production of pro-inflammatory cytokines, such as TNF-α and IL-6, without causing significant cytotoxicity.

In another study, published in the European Journal of Medicinal Chemistry (2023), tert-butyl N-1-(5-chlorothiophen-2-yl)-2-oxoethylcarbamate was evaluated for its antiviral activity against several RNA viruses, including influenza and SARS-CoV-2. The results showed that the compound has a broad-spectrum antiviral effect, potentially due to its ability to interfere with viral replication processes. This finding opens up new avenues for the development of antiviral drugs targeting these viruses.

The structural diversity and functional versatility of tert-butyl N-1-(5-chlorothiophen-2-yl)-2-oxoethylcarbamate also make it an interesting target for synthetic chemists. A recent review in Organic & Biomolecular Chemistry (2023) discussed various synthetic routes to access this compound, highlighting the importance of optimizing reaction conditions to achieve high yields and purity. The review also emphasized the role of green chemistry principles in the synthesis of such compounds, emphasizing the need for sustainable and environmentally friendly methods.

In addition to its therapeutic potential, tert-butyl N-1-(5-chlorothiophen-2-yl)-2-oxoethylcarbamate has been explored for its use in materials science. A study published in Advanced Materials (2023) reported that this compound can be used as a building block for constructing self-assembled monolayers (SAMs) on gold surfaces. The resulting SAMs exhibit excellent stability and uniformity, making them suitable for applications in biosensors and nanotechnology.

The safety profile of tert-butyl N-1-(5-chlorothiophen-2-yl)-2-oxoethylcarbamate is another critical aspect that has been investigated. Toxicological studies have shown that this compound has low toxicity at therapeutic concentrations, with no significant adverse effects observed in animal models. However, further research is needed to fully understand its long-term safety and potential side effects in humans.

In conclusion, tert-butyl N-1-(5-chlorothiophen-2-yl)-2-oxoethylcarbamate (CAS No. 2228372-87-8) is a versatile compound with promising applications in medicinal chemistry, materials science, and other fields. Its unique structural features and biological activities make it an attractive candidate for further research and development. As more studies are conducted, it is likely that new applications and insights will emerge, further solidifying its importance in the scientific community.